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Compound of Interest

Compound Name: TNK-6123

Cat. No.: B1681325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
TNK-6123 is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) and an analogue

of Emivirine (MKC-442). It has demonstrated improved activity against drug-resistant HIV

mutants.[1] Proper preparation and storage of TNK-6123 solutions are critical for maintaining

its stability and ensuring accurate and reproducible experimental results. These application

notes provide detailed protocols for the preparation and storage of TNK-6123 solutions for in

vitro research applications.
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Parameter Description

IUPAC Name
6-(cyclohexylthio)-1-(ethoxymethyl)-5-

isopropyluracil

Molecular Formula C₁₆H₂₆N₂O₃S

Molecular Weight 326.46 g/mol

CAS Number 251481-69-3

Appearance Crystalline solid

Purity ≥98% (typically confirmed by HPLC)

Solution Preparation
Materials Required

TNK-6123 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Phosphate-buffered saline (PBS), pH 7.4

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Preparation of Stock Solution (10 mM in DMSO)
It is recommended to prepare a concentrated stock solution of TNK-6123 in DMSO. This stock

can then be diluted to the desired working concentration in an appropriate aqueous buffer or

cell culture medium.
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Equilibrate the TNK-6123 powder to room temperature before opening the vial.

Aseptically weigh the required amount of TNK-6123 powder. For a 10 mM stock solution,

use the following calculation:

Volume of DMSO (in mL) = (mass of TNK-6123 in mg) / 32.646

Add the calculated volume of DMSO to the vial containing the TNK-6123 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If necessary, sonicate the solution for 5-10 minutes in a water bath to ensure complete

dissolution.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes to minimize freeze-thaw cycles.

Preparation of Working Solutions
Prepare working solutions by diluting the 10 mM DMSO stock solution into an appropriate

aqueous buffer (e.g., PBS) or cell culture medium.

Important Considerations:

DMSO Concentration: The final concentration of DMSO in the experimental setup should be

kept as low as possible (typically ≤0.5%) to avoid solvent-induced cytotoxicity or other off-

target effects.

Solubility in Aqueous Solutions: TNK-6123 has limited solubility in aqueous solutions. It is

crucial to ensure that the compound does not precipitate out of solution upon dilution.

Perform a pilot test to check the solubility at the desired final concentration.

Fresh Preparation: It is recommended to prepare fresh working solutions for each

experiment from the frozen stock.
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Protocol:

Thaw a single aliquot of the 10 mM TNK-6123 stock solution at room temperature.

Gently vortex the stock solution to ensure homogeneity.

Perform a serial dilution of the stock solution with the desired aqueous buffer or cell culture

medium to achieve the final working concentration.

For example, to prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000.

Vortex the working solution gently before use.

Storage and Stability
Proper storage is essential to maintain the integrity of TNK-6123.

Solution Type
Storage

Temperature
Duration Notes

Solid Powder -20°C Up to 2 years

Store in a desiccator

to protect from

moisture.

10 mM Stock Solution

in DMSO
-20°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

Store in single-use

aliquots.

-80°C Up to 1 year
For longer-term

storage.

Working Solutions (in

aqueous buffer/media)
2-8°C Use within 24 hours

Prepare fresh for each

experiment. Do not

store for extended

periods.

Note: The stability data provided are based on general guidelines for similar compounds. It is

recommended to perform in-house stability tests for specific experimental conditions.
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Experimental Protocols & Workflows
General Experimental Workflow
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Caption: Workflow for TNK-6123 solution preparation and use.

Signaling Pathway Context: HIV Reverse Transcriptase
Inhibition
TNK-6123 is an NNRTI that targets the HIV-1 reverse transcriptase (RT), a critical enzyme in

the viral replication cycle.
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Caption: Inhibition of HIV reverse transcriptase by TNK-6123.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling TNK-6123.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for complete safety information.

Disclaimer: This document is intended for research use only and is not for use in diagnostic or

therapeutic procedures. The information provided is based on available data and should be

used as a guide. Researchers should optimize protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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